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Compound of Interest

Compound Name: 5-Acetamido-2-nitrobenzoic acid
CAS No.: 4368-83-6
Cat. No.: B1222500
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 5-Acetamido-2-nitrobenzoic acid, a pivotal
chemical intermediate. With full editorial control, this document is structured to deliver not just
data, but a cohesive understanding of the compound's characteristics, synthesis, and
applications, grounded in established scientific principles.

Section 1: Core Compound Identification and
Properties

5-Acetamido-2-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a
versatile building block in organic synthesis, particularly in the development of pharmaceuticals
and other specialty chemicals.

Nomenclature and CAS Registry
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A clear and unambiguous identification is critical in scientific discourse. The compound is

systematically named according to IUPAC conventions, and its unique CAS number prevents

any confusion with other chemical entities.

Identifier Value

Source

5-Acetamido-2-nitrobenzoic

IUPAC Name ) [1]12]
acid
CAS Registry Number 4368-83-6 [L1121[31[4115]
Molecular Formula CoHsN20s [11[2]13][5]
5-(Acetylamino)-2-nitrobenzoic
acid, 2-Nitro-5-
Synonyms [1][3]14]

acetylaminobenzoic acid, 3'-

Carboxy-4'-nitroacetanilide

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, reactivity, and

potential applications. Below is a summary of key data for 5-Acetamido-2-nitrobenzoic acid.

Property Value Source
Molecular Weight 224.17 g/mol [L112][31[41[5]
Melting Point 210-220 °C [3]

Boiling Point 522.9 °C at 760 mmHg [3]

Density 1.526 g/cm3 [3]

Flash Point 270.1 °C [3]
Appearance Off-white powder [6]

The presence of both a carboxylic acid and a nitro group, which is electron-withdrawing,

influences the compound's acidity, making the carboxylic acid proton more readily donatable.
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Section 2: Synthesis and Mechanistic Insights

The synthesis of 5-Acetamido-2-nitrobenzoic acid is a well-established process in organic
chemistry. Understanding the underlying mechanisms is crucial for optimizing reaction
conditions and ensuring a high yield of the desired product.

Primary Synthetic Pathway: Acetylation and Nitration

A common and logical route to synthesize 5-Acetamido-2-nitrobenzoic acid starts from a
more readily available precursor, m-aminobenzoic acid. This multi-step synthesis involves
protection of the amino group followed by a regioselective nitration.

Workflow of the Primary Synthetic Route

Step 1: Acetylation (Protection)

(m-Aminobenzoic Acid)

Acetic Anhydride
Glacial Acetic Acid

(m—Acetamidobenzoic Acid)

Fuming Nitric Acid
Conc. Sulfuric Acid

Step 2: Iv\Iitration

G—Acetamido-z-nitrobenzoic acia

Click to download full resolution via product page

Caption: Synthesis of 5-Acetamido-2-nitrobenzoic acid from m-aminobenzoic acid.

Causality in Experimental Choices:
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» Acetylation First: The initial acetylation of the amino group in m-aminobenzoic acid serves a
dual purpose. Firstly, it protects the amino group from oxidation during the subsequent
nitration step, which is performed under harsh acidic conditions. Secondly, the acetamido
group is an ortho-, para-director, which guides the incoming nitro group to the desired
position.

» Nitrating Agent: A mixture of fuming nitric acid and concentrated sulfuric acid is employed as
the nitrating agent. The sulfuric acid protonates the nitric acid to form the highly electrophilic
nitronium ion (NOz%), which is the active species in the electrophilic aromatic substitution
reaction.

Alternative Synthetic Route: From 5-Amino-2-
hitrobenzoic Acid

An alternative synthesis begins with 5-amino-2-nitrobenzoic acid. This route is more direct as
the nitro group is already in the correct position.

Workflow of the Alternative Synthetic Route

Acetylation

G-Amino—Z—nitrobenzoic acia

Acetic Anhydride
ulfuric Acid (catalyst)

G-Acetamido-Z-nitrobenzoic acioD

Click to download full resolution via product page

Caption: Alternative synthesis via direct acetylation.

Expertise in Practice:
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This method is often preferred if the starting material, 5-amino-2-nitrobenzoic acid, is readily
available. The reaction is typically cleaner with fewer side products compared to the nitration of
an activated aromatic ring.

Detailed Experimental Protocol (Primary Route)

The following protocol is a self-validating system, where successful isolation of the intermediate
and final product with the expected spectral characteristics confirms the reaction's progress.

Step 1: Synthesis of m-Acetamidobenzoic Acid

 In a fume hood, dissolve m-aminobenzoic acid in glacial acetic acid in a round-bottom flask
equipped with a reflux condenser.

o Slowly add acetic anhydride to the solution while stirring.
» Heat the mixture to reflux for a specified period to ensure complete acetylation.

o Cool the reaction mixture and pour it into cold water to precipitate the m-acetamidobenzoic
acid.

o Collect the solid by vacuum filtration, wash with cold water, and dry.
Step 2: Synthesis of 5-Acetamido-2-nitrobenzoic Acid

o Carefully add the dried m-acetamidobenzoic acid to concentrated sulfuric acid in a flask
cooled in an ice bath.

o Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid
dropwise, maintaining a low temperature to control the exothermic reaction.

 After the addition is complete, allow the reaction to stir at a controlled temperature.

e Pour the reaction mixture over crushed ice to precipitate the crude 5-Acetamido-2-
nitrobenzoic acid.

o Collect the product by vacuum filtration, wash thoroughly with cold water to remove residual
acid, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.
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Section 3: Applications in Research and Drug
Development

5-Acetamido-2-nitrobenzoic acid is not an end product in itself but a valuable intermediate.
Its functional groups—the carboxylic acid, the acetamido group, and the nitro group—offer
multiple points for further chemical modification.

Key Application Areas:

o Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various active
pharmaceutical ingredients (APIs). The nitro group can be reduced to an amine, which can
then be further functionalized. The presence of the nitro group can also contribute to
antibacterial activity, making it a valuable building block for developing new antimicrobial
agents.

o Materials Science: The aromatic structure and functional groups make it a candidate for the
synthesis of novel polymers and other functional materials.

» Drug Discovery: In medicinal chemistry, it is used as a scaffold to create libraries of
compounds for screening against various biological targets. For instance, derivatives of
acetamido-benzoic acids have been investigated for their analgesic and anti-inflammatory
properties.[7][8][9]

Section 4: Safety, Handling, and Storage

Scientific integrity demands a commitment to safety. Proper handling and storage of 5-
Acetamido-2-nitrobenzoic acid are paramount to ensure the well-being of laboratory
personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

e Hazards: This compound is known to cause skin and serious eye irritation.[2][3][10][11] It
may also cause respiratory irritation.[3][10][11]

 Precautionary Measures:
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o Handle in a well-ventilated area, preferably in a chemical fume hood.[10][12]
o Avoid the formation of dust and aerosols.[3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[10][12]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10][12]
Keep away from strong oxidizing agents.[12]

o Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations. This should be done through an approved waste disposal plant.[10][11]

Section 5: Conclusion

5-Acetamido-2-nitrobenzoic acid (CAS No: 4368-83-6) is a chemical intermediate of
significant value in the scientific community. Its well-defined synthesis and versatile reactivity
make it an essential tool for researchers and developers in pharmaceuticals and materials
science. This guide has provided a comprehensive overview, from its fundamental properties to
its practical applications, all while emphasizing the importance of safety and procedural
integrity.

References

e Benzoic acid, 5-(acetylamino)-2-nitro- - Substance Details - SRS | US EPA. [Link]

e Benzoic acid, 5-(acetylamino)-2-nitro- | C9H8N205 | CID 78076 - PubChem. [Link]

o Material Safety Data Sheet - 5,5'-Dithiobis(2-nitrobenzoic acid), 99% - Cole-Parmer. [Link]

» Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-
Silico Analysis of Their Target Interactions - PubMed. [Link]

» Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-
Silico Analysis of Their Target Interactions - MDPI. [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC278320010&countryCode=US&language=en
https://www.echemi.com/produce/pr24062612823-5-acetamido-2-nitrobenzoic-acid.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC278320010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC278320010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC278320010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10393&PLANT=d__ALF
https://www.sigmaaldrich.com/US/en/sds/aldrich/127698
https://www.benchchem.com/product/b1222500/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-5-acetamido-2-nitrobenzoic-acid
https://cdxapps.epa.gov/srs/substance-details/124099
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://www.coleparmer.com/msds/ACR/A15453.htm
https://pubmed.ncbi.nlm.nih.gov/37959045/
https://www.mdpi.com/1420-3049/28/22/7516
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

« Bioactivity of the 5-acetamido-2-hydroxy benzoic acid derivatives and... - ResearchGate.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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